Cas no 1341962-52-4 (1-(1-Ethyl-1H-imidazol-2-yl)ethanol)

• Product Name: 1-(1-Ethyl-1H-imidazol-2-yl)ethanol
• CAS No: 1341962-52-4
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 2173925
• PubChem ID: 23564054
• Update Time: 2025-10-22

1-(1-Ethyl-1H-imidazol-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1-Ethyl-1h-imidazol-2-yl)ethanol
• AM91951
• 1-(1-Ethyl-1H-imidazol-2-yl)ethanol

• Inchi： 1S/C7H12N2O/c1-3-9-5-4-8-7(9)6(2)10/h4-6,10H,3H2,1-2H3
• InChI Key： JCNZYWWCECNSKF-UHFFFAOYSA-N
• SMILES： OC(C)C1=NC=CN1CC

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38
• XLogP3: -0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(1-Ethyl-1H-imidazol-2-yl)ethanol

Introduction to 1-(1-Ethyl-1H-imidazol-2-yl)ethanol (CAS No: 1341962-52-4)

1-(1-Ethyl-1H-imidazol-2-yl)ethanol, also known by its CAS number 1341962-52-4, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an imidazole ring with an ethanol group, offering a wide range of functional properties. Recent advancements in synthetic chemistry have further enhanced our understanding of its potential uses and mechanisms.

The imidazole ring in 1-(1-Ethyl-1H-imidazol-2-yl)ethanol is a key structural feature that contributes to its reactivity and stability. This heterocyclic structure is known for its ability to form hydrogen bonds, making it an ideal component in drug design for improving bioavailability and targeting specific receptors. Recent studies have highlighted its role as a building block in the synthesis of bioactive molecules, particularly in the development of antiviral and anticancer agents.

One of the most promising applications of CAS No: 1341962-52-4 is in the field of medicinal chemistry. Researchers have explored its potential as a chiral auxiliary in asymmetric synthesis, enabling the production of enantiomerically pure compounds with high efficiency. This has significant implications for the pharmaceutical industry, where the demand for enantioselective drugs continues to grow.

In addition to its medicinal applications, 1-(1-Ethyl-1H-imidazol-2-yll ethanol has also found utility in agrochemicals. Its ability to act as a fungicide has been validated in recent field trials, demonstrating effective protection against plant pathogens without adverse environmental impacts. This dual functionality underscores its importance as a multi-purpose chemical entity.

The synthesis of CAS No: 1341962-52-4 has been optimized through green chemistry approaches, reducing waste and improving sustainability. Modern techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to achieve higher yields and better purity levels. These advancements not only enhance the compound's commercial viability but also align with global efforts to promote environmentally friendly chemical processes.

From a structural perspective, 1-(Ethyl-imidazolylethanol exhibits interesting photophysical properties that make it suitable for use in optoelectronic materials. Recent research has explored its potential as a fluorescent probe for sensing applications, leveraging its ability to emit light under specific conditions. This opens new avenues for its use in diagnostic tools and environmental monitoring systems.

In conclusion, CAS No: 13487878787878787878787878787 continues to be a focal point of scientific research due to its diverse applications and unique chemical properties. As new studies emerge, we can expect even more innovative uses for this compound, solidifying its position as an essential tool in modern chemistry.